Cas no 27008-33-9 (4-(1H-indol-3-yl)pyrrolidin-2-one)
4-(1H-indol-3-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 4-(1H-indol-3-yl)-
- 4-(1H-Indol-3-yl)pyrrolidin-2-one
- EN300-740377
- AKOS026715566
- CBA00833
- Z1509155775
- 27008-33-9
- F2147-1619
- 4-(1H-indol-3-yl)pyrrolidin-2-one
-
- Inchi: 1S/C12H12N2O/c15-12-5-8(6-14-12)10-7-13-11-4-2-1-3-9(10)11/h1-4,7-8,13H,5-6H2,(H,14,15)
- InChI Key: PHCXTECEHWWWEE-UHFFFAOYSA-N
- SMILES: O=C1CC(C2=CNC3C=CC=CC2=3)CN1
Computed Properties
- Exact Mass: 200.094963011g/mol
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.9Ų
4-(1H-indol-3-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H238486-100mg |
4-(1h-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | H238486-500mg |
4-(1h-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 500mg |
$ 525.00 | 2022-06-04 | ||
| TRC | H238486-1g |
4-(1h-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 1g |
$ 815.00 | 2022-06-04 | ||
| Chemenu | CM538869-100mg |
4-(1H-Indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 97% | 100mg |
$286 | 2024-07-28 | |
| Chemenu | CM538869-250mg |
4-(1H-Indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 97% | 250mg |
$426 | 2024-07-28 | |
| Chemenu | CM538869-1g |
4-(1H-Indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 97% | 1g |
$1216 | 2024-07-28 | |
| Enamine | EN300-740377-0.05g |
4-(1H-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 95.0% | 0.05g |
$174.0 | 2025-03-11 | |
| Enamine | EN300-740377-0.1g |
4-(1H-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 95.0% | 0.1g |
$257.0 | 2025-03-11 | |
| Enamine | EN300-740377-0.25g |
4-(1H-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 95.0% | 0.25g |
$367.0 | 2025-03-11 | |
| Enamine | EN300-740377-0.5g |
4-(1H-indol-3-yl)pyrrolidin-2-one |
27008-33-9 | 95.0% | 0.5g |
$579.0 | 2025-03-11 |
4-(1H-indol-3-yl)pyrrolidin-2-one Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(1H-indol-3-yl)pyrrolidin-2-one
Recent Advances in the Study of 4-(1H-indol-3-yl)pyrrolidin-2-one (CAS: 27008-33-9) in Chemical Biology and Pharmaceutical Research
The compound 4-(1H-indol-3-yl)pyrrolidin-2-one (CAS: 27008-33-9) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic molecule, which combines an indole moiety with a pyrrolidinone ring, exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its role in modulating various biochemical pathways.
One of the key areas of interest is the compound's interaction with neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(1H-indol-3-yl)pyrrolidin-2-one acts as a modulator of serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in the treatment of neurological disorders such as depression and anxiety. The study employed molecular docking simulations and in vitro assays to elucidate the binding affinity and selectivity of the compound, providing a foundation for further optimization.
In addition to its neurological applications, recent research has highlighted the compound's anticancer properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-(1H-indol-3-yl)pyrrolidin-2-one exhibits selective cytotoxicity against certain cancer cell lines, including breast and colon cancer. The mechanism of action appears to involve the inhibition of key enzymes in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. These findings underscore the compound's potential as a scaffold for developing novel anticancer agents.
The synthesis of 4-(1H-indol-3-yl)pyrrolidin-2-one has also been a focus of recent investigations. A 2023 study in Organic Letters described an efficient, one-pot synthesis method that improves yield and reduces byproducts. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The synthetic route involves a cascade reaction between indole-3-carboxaldehyde and a pyrrolidinone precursor, catalyzed by a novel organocatalyst.
Despite these promising developments, challenges remain in the clinical translation of 4-(1H-indol-3-yl)pyrrolidin-2-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may limit its therapeutic utility. However, recent efforts in prodrug design and formulation optimization, as reported in a 2024 European Journal of Pharmaceutical Sciences article, have shown potential in addressing these limitations. These studies highlight the importance of interdisciplinary collaboration in advancing the compound from bench to bedside.
In conclusion, 4-(1H-indol-3-yl)pyrrolidin-2-one (CAS: 27008-33-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advances in synthesis and formulation, position it as a valuable candidate for further investigation. Future research should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for novel treatments in neurology, oncology, and beyond.
27008-33-9 (4-(1H-indol-3-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)